Cas no 2172384-39-1 (3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid)

• Product Name: 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid
• CAS No: 2172384-39-1
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 5835122
• PubChem ID: 165505756
• Update Time: 2025-05-24

3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid
• 2172384-39-1
• 3-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-hydroxypropanoic acid
• EN300-1487685

• Inchi： 1S/C24H26N2O6/c1-24(14-10-11-14,22(30)25-12-20(27)21(28)29)26-23(31)32-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19-20,27H,10-13H2,1H3,(H,25,30)(H,26,31)(H,28,29)
• InChI Key： UFZPPOYMXZDXMU-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(C(=O)O)O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 125Ų

Additional information on 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid

3-2-Cyclopropyl-2-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)Propanamido-2-Hydroxypropanoic Acid: A Comprehensive Overview

3-2-Cyclopropyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid, with the CAS number 2172384-39-1, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structure, which incorporates a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a hydroxypropanoic acid moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, peptide synthesis, and material science.

The core structure of this compound is centered around the cyclopropyl group, which is a three-membered ring of carbon atoms. Cyclopropane derivatives are known for their strain energy and reactivity, making them valuable in various chemical reactions. In this case, the cyclopropyl group is attached to a propanamido chain, which further connects to the Fmoc group. The Fmoc group is a well-known protecting group in peptide synthesis, often used to protect amino groups during solid-phase synthesis. Its presence in this compound suggests that it may play a role in controlling reactivity or facilitating specific chemical transformations.

The hydroxypropanoic acid moiety at the end of the molecule introduces hydrophilic properties, which could enhance solubility and bioavailability if this compound were to be used in pharmaceutical applications. Hydroxy acids are also known for their role in biological processes, such as acting as intermediates in metabolism or serving as signaling molecules. The combination of hydrophobic and hydrophilic elements in this compound creates a balance that could be advantageous in drug delivery systems or as a component in bioactive materials.

Recent studies have highlighted the potential of compounds like 3-2-cyclopropyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid in the development of new therapeutic agents. For instance, researchers have explored the use of cyclopropyl-containing compounds as inhibitors of certain enzymes or as modulators of cellular pathways. The Fmoc group has also been investigated for its ability to influence drug stability and release profiles when incorporated into polymer-based drug delivery systems.

In addition to its potential pharmaceutical applications, this compound has shown promise in materials science. The unique electronic and structural properties of cyclopropane derivatives make them candidates for use in organic electronics or as building blocks for advanced materials. The presence of the Fmoc group could further enhance these properties by introducing specific functional groups that facilitate self-assembling behaviors or improve compatibility with other materials.

The synthesis of 3-2-cyclopropyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid involves a series of carefully controlled reactions that highlight the importance of stereochemistry and regioselectivity. Researchers have developed efficient methodologies to construct such complex molecules, often employing catalytic asymmetric synthesis or stepwise assembly strategies. These advancements have not only improved the yield and purity of the compound but also opened up new avenues for its modification and optimization.

In terms of characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in confirming the structure and properties of this compound. These tools provide detailed insights into the spatial arrangement of atoms, helping researchers understand how different functional groups interact within the molecule.

The integration of computational chemistry has further enhanced our understanding of this compound's behavior at the molecular level. By using quantum mechanical calculations and molecular dynamics simulations, scientists can predict how this compound will interact with other molecules or biological systems. Such computational approaches are particularly valuable during early-stage research when experimental data is limited.

In conclusion, 3-2-cyclopropyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid represents a fascinating example of how complex organic molecules can be designed and synthesized for diverse applications. With ongoing advancements in synthetic chemistry and materials science, this compound holds great potential for contributing to breakthroughs in medicine, technology, and beyond.